Cas no 84582-91-2 (5,6-Diamino-1,2,4-triazin-3(2H)-one)

• Product Name: 5,6-Diamino-1,2,4-triazin-3(2H)-one
• CAS No: 84582-91-2
• MF: C₃H₅N₅O
• MW: 127.104698896408
• CID: 2805390
• PubChem ID: 12853678
• Update Time: 2025-04-21

5,6-Diamino-1,2,4-triazin-3(2H)-one Chemical and Physical Properties

Names and Identifiers

• SCHEMBL5924208
• DTXCID10462332
• SCHEMBL10692506
• 84582-91-2
• DTXSID00511525
• AKOS006348450
• 5,6-Diamino-1,2,4-triazin-3(2H)-one

• Inchi： 1S/C3H5N5O/c4-1-2(5)7-8-3(9)6-1/h(H2,5,7)(H3,4,6,8,9)
• InChI Key： SOLIPCXLHFOFQA-UHFFFAOYSA-N
• SMILES： O=C1N=C(C(N)=NN1)N

Computed Properties

• Exact Mass: 127.04940980Da
• Monoisotopic Mass: 127.04940980Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.8
• Topological Polar Surface Area: 106Ų